Cas no 19153-98-1 (Sodium disulfitoaurate(I) -)

• Product Name: Sodium disulfitoaurate(I) -
• CAS No: 19153-98-1
• MF: AuNa₃O₆S₂
• MW: 426.06226348877
• CID: 51230
• PubChem ID: 167790
• Update Time: 2025-05-19

Sodium disulfitoaurate(I) - Chemical and Physical Properties

Names and Identifiers

• Gold(I) trisodium disulphite
• Gold sodium sulphite
• trisodium,gold(1+),sulfinato sulfite
• Gold sulfite, trisodium salt
• gold(1+) sodium sulfite (1:1:1)
• gold(1+) sodium sulfite (1:3:2)
• Gold(1+) trisodium disulphite
• Sodium aurosulfite
• Sodium gold sulfite
• Sodium gold(I) sulfite
• Sulfurous acid, gold(1+) sodium salt (2:1:3)
• Sulfurous acid, gold(1+), sodium salt
• Gold sodiumsulfite (AuNa3(SO3)2)
• Sodium gold sulfite [Na3Au(SO3)2]
• Trisodium golddisulfite
• EINECS 242-846-5
• NS00083090
• DTXSID80889673
• SODIUM DISULFITOAURATE(I)
• 19153-98-1
• AKOS015914387
• 130206-49-4
• trisodium;gold(1+);disulfite
• Sodium disulfitoaurate(I) -

• Inchi： 1S/Au.3Na.2H2O3S/c;;;;2*1-4(2)3/h;;;;2*(H2,1,2,3)/q4*+1;;/p-4
• InChI Key： YZFKUFJKKKTKSB-UHFFFAOYSA-J
• SMILES： [Au+].S(=O)([O-])[O-].S(=O)([O-])[O-].[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 425.849508g/mol
• Monoisotopic Mass: 425.849508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 71.2
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 165Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Transition metal oxoanionic compounds Transition metal sulfites

Additional information on Sodium disulfitoaurate(I) -

Sodium Disulfitoaurate(I): A Comprehensive Overview

Sodium disulfitoaurate(I), with the CAS number 19153-98-1, is a chemical compound that has garnered significant attention in the fields of chemistry and materials science. This compound, also known as disulfitoaurate, is a coordination complex that contains gold in its +1 oxidation state. The compound's structure consists of a central gold atom coordinated with two sulfide (S⁻) ligands and one sulfite (SO₃⁻) ligand, forming a unique trisulfidoaurate complex. The compound is often represented by the formula [Au(S)₂(SO₃)Na], where sodium serves as the counterion to balance the charge.

The synthesis of sodium disulfitoaurate(I) typically involves the reaction of gold compounds with sulfide and sulfite sources under specific conditions. Recent studies have explored various synthetic routes to optimize the yield and purity of this compound. For instance, researchers have investigated the use of different solvents, reaction temperatures, and precursor materials to enhance the efficiency of the synthesis process. These advancements have not only improved the production methods but also opened up new possibilities for its application in diverse fields.

Sodium disulfitoaurate(I) exhibits interesting physical and chemical properties that make it suitable for various applications. One of its notable characteristics is its stability under certain environmental conditions, which makes it ideal for use in catalytic processes. Recent research has highlighted its potential as a catalyst in organic synthesis reactions, particularly in the transformation of alkenes and alkynes. The compound's ability to facilitate these reactions efficiently has been attributed to its unique electronic structure and coordination environment.

In addition to its catalytic applications, sodium disulfitoaurate(I) has been explored for its role in materials science. The compound has been used as a precursor for the synthesis of gold nanoparticles, which are widely used in electronics, optics, and biomedical applications. Recent studies have demonstrated that the use of sodium disulfitoaurate(I) as a precursor can lead to the formation of nanoparticles with controlled sizes and shapes, which are highly desirable for specific applications.

The electronic properties of sodium disulfitoaurate(I) have also been a subject of interest in recent research. Scientists have investigated its potential as a component in electronic devices, such as sensors and photovoltaic cells. The compound's ability to conduct electricity efficiently under certain conditions has been found to be advantageous for these applications. Furthermore, studies have explored the possibility of using sodium disulfitoaurate(I) in energy storage systems, such as batteries and supercapacitors.

The environmental impact of sodium disulfitoaurate(I) has also been a topic of discussion among researchers. While the compound itself is not classified as hazardous under normal conditions, its production and disposal processes require careful consideration to minimize any potential environmental risks. Recent studies have focused on developing eco-friendly synthesis methods and recycling strategies for this compound to ensure sustainable practices.

In conclusion, sodium disulfitoaurate(I) is a versatile compound with a wide range of applications across various scientific disciplines. Its unique chemical properties and potential for use in catalysis, materials science, electronics, and energy storage make it an area of active research. As advancements continue to be made in understanding its properties and optimizing its synthesis methods, sodium disulfitoaurate(I) is expected to play an increasingly important role in both academic research and industrial applications.